Cas no 944899-62-1 (2-(Chloromethyl)pyrimidine-5-carbaldehyde)

• Product Name: 2-(Chloromethyl)pyrimidine-5-carbaldehyde
• CAS No: 944899-62-1
• MF: C₆H₅ClN₂O
• MW: 156.56970000267
• CID: 2818019
• Update Time: 2023-08-07

2-(Chloromethyl)pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(CHLOROMETHYL)PYRIMIDINE-5-CARBALDEHYDE
• AB59413
• 2-(Chloromethyl)pyrimidine-5-carbaldehyde

• Inchi： 1S/C6H5ClN2O/c7-1-6-8-2-5(4-10)3-9-6/h2-4H,1H2
• InChI Key： SHQDOUUPDCKQPM-UHFFFAOYSA-N
• SMILES： ClCC1N=CC(C=O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• XLogP3: 0.1
• Topological Polar Surface Area: 42.8